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Compound of Interest

Compound Name: Sulfamethoxypyridazine-d3

Cat. No.: B15088428

Technical Guide: Sulfamethoxypyridazine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfamethoxypyridazine-d3, a
deuterated analog of the antibacterial compound Sulfamethoxypyridazine. This stable isotope-
labeled compound serves as a valuable tool in pharmacokinetic and metabolic studies.

Chemical and Physical Properties

Sulfamethoxypyridazine-d3 is a stable isotope-labeled version of Sulfamethoxypyridazine, a
long-acting sulfonamide antibiotic. The deuterium labeling makes it suitable for use as an
internal standard in quantitative bioanalytical assays.
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Property Value

CAS Number 1172846-03-5[1][2][3]

Molecular Formula C11H9D3N4O3S[2][3][4]

Molecular Weight 283.32 g/mol [1][2][3][4]

Appearance Light yellow to yellow solid[4]

Purity 95.30%][4]

Storage (Powder) -20°C for 3 years or 4°C for 2 years[4]
Storage (In Solvent) -80°C for 6 months or -20°C for 1 month[4]

Synonyms: 4-Amino-N-(6-methoxy-3-pyridazinyl)-benzenesulfonamide-d3, 3-Methoxy-6-
sulfanilamidopyridazine-d3, 6-Sulfanilamido-3-methoxypyridazine-d3, Sultirene-d3, N1-(6-
Methoxy-3-pyridazinyl)sulfanilamide-d3, Paramid-d3, Paramid Supra-d3[1].

Experimental Applications and Workflows

The primary application of Sulfamethoxypyridazine-d3 is as an internal standard in mass
spectrometry-based bioanalytical methods, such as liquid chromatography-mass spectrometry
(LC-MS), for the quantification of Sulfamethoxypyridazine in biological matrices.

General Experimental Workflow for Pharmacokinetic Analysis:
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Caption: General workflow for a pharmacokinetic study using a stable isotope-labeled internal

standard.

Synthesis of the Parent Compound

While specific synthesis protocols for the deuterated analog are not widely published, the

synthesis of the unlabeled parent compound, Sulfamethoxypyridazine, provides a foundational

understanding. The synthesis involves the reaction of 4-aminobenzenesulfonamide with 3,6-
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dichloropyridazine, followed by the substitution of a chlorine atom with a methoxy group using
sodium methoxide[5].

4-Aminobenzenesulfonamide CeHsN202S

3,6-Dichloropyridazine ‘ CaH2Cl2N2 T/"

6-Chloro-3-(4-aminobenzenesulfonylamido)pyridazine C10HsCINsO2S

Sulfamethoxypyridazine

Sodium Methoxide CHsNaO

Click to download full resolution via product page

Caption: Synthesis pathway for the parent compound, Sulfamethoxypyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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